Cas no 2172478-54-3 (1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine)

• Product Name: 1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine
• CAS No: 2172478-54-3
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6471142
• PubChem ID: 165590270
• Update Time: 2025-06-03

1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine
• 2172478-54-3
• EN300-1634922

• Inchi： 1S/C11H19N3/c1-8(2)14-6-4-10(12)11(14)9-3-5-13-7-9/h3,5,7-8,10-11,13H,4,6,12H2,1-2H3
• InChI Key： CLNQVNAAOZIBLK-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(C1C1C=CNC=1)N

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45Ų

Additional information on 1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine

Introduction to 1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine (CAS No. 2172478-54-3)

The compound 1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine, identified by its CAS number 2172478-54-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry and drug development. The compound's molecular architecture, featuring a pyrrolidinyl core substituted with propyl and pyrrole moieties, positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

Recent studies have highlighted the importance of 1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine in the development of novel therapeutic agents. Its structural features suggest that it may interact with biological targets in ways that could lead to innovative treatments for various diseases. Specifically, the pyrrole ring in the molecule is known to be a key pharmacophore in many bioactive compounds, contributing to their binding affinity and efficacy. The presence of the propyl group further enhances its potential by modulating electronic and steric properties, which are critical for drug-like characteristics.

In the realm of drug discovery, the synthesis and characterization of 1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize its production, ensuring high purity and yield. These efforts align with the broader goal of developing cost-effective and scalable processes for pharmaceutical intermediates. The compound's synthesis often involves multi-step reactions, including condensation, cyclization, and functional group transformations, which are meticulously designed to achieve the desired molecular structure.

The pharmacological profile of 1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine is another area of intense interest. Preliminary in vitro studies have demonstrated its potential as an inhibitor of certain enzymes and receptors implicated in metabolic disorders and inflammatory conditions. The compound's ability to modulate these pathways makes it a valuable scaffold for designing next-generation therapeutics. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other drugs, enhancing overall therapeutic outcomes.

From a computational chemistry perspective, 1-(propan-2-yl)-2-(1H-pyrrol-3-yl)pyrrolidin-3-amine has been subjected to molecular docking simulations to predict its interactions with biological targets. These simulations have provided insights into its binding modes and affinity, guiding the optimization of its structure for improved pharmacological activity. The integration of computational tools with experimental data has become a cornerstone in modern drug discovery, enabling researchers to accelerate the development pipeline.

The chemical properties of 1-(propan-2-ylyl)-2-(1H-pyrrole)-3-amino)pyrrolidine (the full name) also make it an interesting subject for material science applications beyond pharmaceuticals. Its stability under various conditions and compatibility with other functional groups suggest potential uses in polymer chemistry and material design. Researchers are exploring ways to incorporate this compound into novel materials that exhibit enhanced mechanical or electronic properties, expanding its utility beyond traditional medicinal applications.

In conclusion, 1-(propan-ylyl)-2-(1H-pyrrole)-3-amino)pyrrolidine (CAS No. 2172478 54 53) stands as a testament to the innovative spirit of modern chemical research. Its unique structural features and promising pharmacological properties position it as a cornerstone in the development of new drugs and materials. As research continues to uncover new applications for this compound, its significance in science and industry is bound to grow further.